Cas no 1250110-40-7 (N-(Cyclopropylmethyl)-4-methylpyridin-2-amine)
N-(Cyclopropylmethyl)-4-methylpyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(Cyclopropylmethyl)-4-methylpyridin-2-amine
-
- Inchi: 1S/C10H14N2/c1-8-4-5-11-10(6-8)12-7-9-2-3-9/h4-6,9H,2-3,7H2,1H3,(H,11,12)
- InChI Key: LKNIOAYLEQISGI-UHFFFAOYSA-N
- SMILES: C1(NCC2CC2)=NC=CC(C)=C1
N-(Cyclopropylmethyl)-4-methylpyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM555459-100mg |
N-(Cyclopropylmethyl)-4-methylpyridin-2-amine |
1250110-40-7 | 97% | 100mg |
$241 | 2023-02-18 | |
| Chemenu | CM555459-250mg |
N-(Cyclopropylmethyl)-4-methylpyridin-2-amine |
1250110-40-7 | 97% | 250mg |
$352 | 2023-02-18 | |
| Chemenu | CM555459-1g |
N-(Cyclopropylmethyl)-4-methylpyridin-2-amine |
1250110-40-7 | 97% | 1g |
$960 | 2023-02-18 | |
| TRC | N298636-100mg |
N-(Cyclopropylmethyl)-4-methylpyridin-2-amine |
1250110-40-7 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | N298636-500mg |
N-(Cyclopropylmethyl)-4-methylpyridin-2-amine |
1250110-40-7 | 500mg |
$ 410.00 | 2022-06-03 | ||
| TRC | N298636-1g |
N-(Cyclopropylmethyl)-4-methylpyridin-2-amine |
1250110-40-7 | 1g |
$ 615.00 | 2022-06-03 | ||
| Life Chemicals | F8882-6659-0.25g |
N-(cyclopropylmethyl)-4-methylpyridin-2-amine |
1250110-40-7 | 95%+ | 0.25g |
$245.0 | 2023-09-06 | |
| Life Chemicals | F8882-6659-0.5g |
N-(cyclopropylmethyl)-4-methylpyridin-2-amine |
1250110-40-7 | 95%+ | 0.5g |
$436.0 | 2023-09-06 | |
| Life Chemicals | F8882-6659-1g |
N-(cyclopropylmethyl)-4-methylpyridin-2-amine |
1250110-40-7 | 95%+ | 1g |
$777.0 | 2023-09-06 | |
| Life Chemicals | F8882-6659-2.5g |
N-(cyclopropylmethyl)-4-methylpyridin-2-amine |
1250110-40-7 | 95%+ | 2.5g |
$1554.0 | 2023-09-06 |
N-(Cyclopropylmethyl)-4-methylpyridin-2-amine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on N-(Cyclopropylmethyl)-4-methylpyridin-2-amine
Introduction to N-(Cyclopropylmethyl)-4-methylpyridin-2-amine (CAS No. 1250110-40-7)
N-(Cyclopropylmethyl)-4-methylpyridin-2-amine, identified by its CAS number 1250110-40-7, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic amine features a unique structural motif that has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The compound's molecular structure, characterized by a cyclopropylmethyl group attached to a pyridine ring with a methyl substituent at the 4-position and an amine group at the 2-position, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.
The pyridine core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the cyclopropylmethyl group enhances the compound's lipophilicity, which can be advantageous for membrane permeability and oral bioavailability. Furthermore, the amine functionality provides a site for further chemical modifications, allowing for the development of more complex derivatives with tailored biological activities.
In recent years, there has been growing interest in exploring novel pyridine derivatives for their therapeutic potential. N-(Cyclopropylmethyl)-4-methylpyridin-2-amine has been studied as a precursor in the synthesis of various pharmacologically active agents. Its structural features make it a versatile building block for designing molecules that target neurological disorders, inflammatory diseases, and other therapeutic areas. The compound's ability to serve as a scaffold for structure-activity relationship (SAR) studies has made it a focal point in academic and industrial research.
One of the most compelling aspects of N-(Cyclopropylmethyl)-4-methylpyridin-2-amine is its role in the development of novel pharmacological entities. Researchers have leveraged its framework to create analogs with enhanced binding affinity and selectivity towards specific biological targets. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for central nervous system (CNS) disorders. The cyclopropylmethyl group, in particular, has been identified as a key structural element that contributes to improved pharmacokinetic profiles.
The synthesis of N-(Cyclopropylmethyl)-4-methylpyridin-2-amine involves multi-step organic transformations that highlight the compound's synthetic utility. Advanced synthetic methodologies, including cross-coupling reactions and transition metal catalysis, have been employed to construct the desired pyridine core. These synthetic strategies not only demonstrate the compound's feasibility as an intermediate but also showcase the broader capabilities of modern organic chemistry in producing complex molecular architectures.
Recent advancements in computational chemistry have further enhanced the understanding of N-(Cyclopropylmethyl)-4-methylpyridin-2-amine's properties. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches complement experimental efforts by predicting potential lead compounds and optimizing their structures for improved therapeutic efficacy.
The pharmaceutical industry has taken note of the promising attributes of N-(Cyclopropylmethyl)-4-methylpyridin-2-amine. Several companies have initiated programs to explore its potential as a drug candidate or as a key intermediate in larger synthesis pipelines. The compound's versatility and well-documented synthetic routes make it an attractive option for both academic researchers and industrial chemists alike.
As research continues to uncover new applications for this compound, its significance in chemical biology and drug discovery is likely to grow. The combination of its unique structural features and its role as a versatile intermediate positions N-(Cyclopropylmethyl)-4-methylpyridin-2-amine as a cornerstone in the development of next-generation therapeutics. The ongoing studies into its derivatives promise to yield novel compounds with improved pharmacological profiles, addressing unmet medical needs across various disease areas.
1250110-40-7 (N-(Cyclopropylmethyl)-4-methylpyridin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)